Cas no 50593-91-4 (methyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: methyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 50593-91-4
• MF: C₇H₇BrN₂O₂S
• MW: 263.111679315567
• MDL: MFCD05664428
• CID: 830407
• PubChem ID: 2794729
• Update Time: 2025-04-19

methyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate
• Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate
• Methyl5-Bromo-2-(methylthio)-4-pyrimidinecarboxylate
• methyl 5-bromo-2-methylsulfanylpyrimidine-4-carboxylate
• methyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate
• METHYL 5-BROMO-2-(METHYLTHIO)-4-PYRIMIDINECARBOXYLATE
• C7H7BrN2O2S
• MYZJIEWTRJTWCD-UHFFFAOYSA-N
• SBB102626
• RP14808
• FCH1376783
• PB24885
• TRA0057963
• AKOS005071935
• J-522442
• BB-0729
• DTXSID90383359
• Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate,97
• 5-bromo-2-methylsulfanylpyrimidine-4-carboxylic acid methyl ester
• Methyl-5-bromo-2-(methylthio)pyrimidine-4-carboxylate
• SCHEMBL628538
• Methyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate, AldrichCPR
• CS-W003245
• 50593-91-4
• DB-071227
• 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid methyl ester
• SY007065
• MFCD05664428

• MDL： MFCD05664428
• Inchi： 1S/C7H7BrN2O2S/c1-12-6(11)5-4(8)3-9-7(10-5)13-2/h3H,1-2H3
• InChI Key： MYZJIEWTRJTWCD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C(=O)OC)SC

Computed Properties

• Exact Mass: 261.94100
• Monoisotopic Mass: 261.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 77.4

Experimental Properties

• Color/Form: No data available
• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67 °C
• Boiling Point: 348.7±22.0 °C at 760 mmHg
• Flash Point: 164.7±22.3 °C
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water (0.42 g/L).
• PSA: 77.38000
• LogP: 1.74760

methyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• Hazard Category Code： R43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature